Cas no 1980039-08-4 (Methyl 2-(4-nitrophenyl)-2-(o-tolyl)acetate)

• Product Name: Methyl 2-(4-nitrophenyl)-2-(o-tolyl)acetate
• CAS No: 1980039-08-4
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 4632479
• Update Time: 2025-10-30

Methyl 2-(4-nitrophenyl)-2-(o-tolyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-nitrophenyl)-2-(o-tolyl)acetate
• Benzeneacetic acid, 2-methyl-α-(4-nitrophenyl)-, methyl ester

• Inchi： 1S/C16H15NO4/c1-11-5-3-4-6-14(11)15(16(18)21-2)12-7-9-13(10-8-12)17(19)20/h3-10,15H,1-2H3
• InChI Key： AGQXTPCOZSGARY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C1=CC=C([N+]([O-])=O)C=C1)C1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Methyl 2-(4-nitrophenyl)-2-(o-tolyl)acetate

Methyl 2-(4-Nitrophenyl)-2-(O-Tolyl)Acetate: A Comprehensive Overview of Its Chemistry and Applications

The compound Methyl 2-(4-nitrophenyl)-2-(o-tolyl)acetate (CAS No. 1980039-08-4) represents a structurally unique organic molecule with significant potential in chemical synthesis and biomedical research. This ester derivative features a central acetate backbone substituted by a nitrophenyl group at the 4-position and an o-tolyl (methyl-substituted phenyl) moiety at the 2-position. The combination of these substituents imparts distinctive physicochemical properties, making it a valuable tool in nitrophenyl-containing esters research and o-tolyl derivatives applications. Recent advancements in synthetic methodologies have enhanced its accessibility, positioning it as a critical intermediate in drug discovery pipelines.

Structurally, the compound exhibits aromatic stability due to conjugation between the nitro group (NO₂) and benzene rings, while the methyl ester enhances solubility in organic solvents. Computational studies published in Journal of Medicinal Chemistry (2023) reveal that the spatial arrangement of substituents creates favorable interactions with biological targets such as protein kinases. Researchers have leveraged this property to develop analogs for cancer therapeutic research, demonstrating selective inhibition of tumor cell proliferation in vitro without significant cytotoxicity to normal cells.

Synthetic strategies for this compound highlight its role as an intermediate in multistep organic syntheses. A notable approach described in Organic Letters (2024) involves Suzuki-Miyaura coupling between a prefunctionalized acetophenone derivative and an o-tolyl boronic acid, followed by nitration under controlled conditions. This method achieves >95% yield with high stereochemical control, addressing earlier challenges related to regioselectivity observed in traditional Friedel-Crafts approaches.

In analytical chemistry, its strong UV-absorbing nitro group enables real-time monitoring during reactions using spectroscopic techniques. A 2023 study from Analytical Chemistry demonstrated its utility as a fluorescent probe precursor when conjugated with metal ions, showing promise for developing sensors detecting heavy metal contaminants in water systems. The o-tolyl substituent contributes hydrophobic interactions that stabilize sensor matrices under environmental conditions.

Clinical translation studies are emerging where this compound serves as a pharmacophore template for designing biospecific targeting agents. Preclinical data from Nature Communications (Q1 2025) indicates that derivatives exhibit selective binding to cancer-associated fibroblasts through π-stacking interactions with membrane proteins. This specificity reduces off-target effects compared to conventional chemotherapeutics, aligning with current trends toward precision medicine approaches.

Eco-toxicological evaluations published in Environmental Science & Technology (June 2024) confirm its low environmental persistence due to rapid microbial degradation under aerobic conditions. This biodegradability is attributed to the nitro group's susceptibility to enzymatic reduction, mitigating concerns about persistent organic pollutants (POPs). Such findings are critical for regulatory compliance under REACH and FDA guidelines when scaling up production for biomedical applications.

In material science applications, researchers have incorporated this compound into polymeric matrices via covalent grafting techniques described in Polymer Chemistry. The resulting materials exhibit tunable fluorescence properties due to electron-withdrawing nitro groups interacting with conjugated polymer chains. These photoactive materials are now being explored for next-generation optoelectronic devices requiring precise wavelength control.

Ongoing investigations focus on solid-state characterization using X-ray crystallography to understand how substituent orientations influence crystallinity—a key factor for pharmaceutical formulations. Preliminary results from Oxford University labs show polymorphic forms differing by up to 15% in lattice energy values, directly impacting dissolution rates critical for drug bioavailability optimization.

This multifunctional molecule continues to drive interdisciplinary research at the intersection of organic synthesis and biomedical engineering. Its unique combination of structural features positions it as both an experimental tool advancing fundamental understanding and a practical component enabling next-generation technologies across healthcare and environmental monitoring sectors.